Cas no 5415-78-1 ( )

• Product Name: &nbsp
• CAS No: 5415-78-1
• MF: C₇H₅Br₂ClO
• MW: 300.374999761581
• CID: 939931
• PubChem ID: 223529
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-6-chloro-3-methylphenol
• 2,4-dibromo-6-chloro-3-methyl-phenol
• NSC-11252
• DTXSID40279091
• 5415-78-1
• NSC11252
•  

• Inchi： 1S/C7H5Br2ClO/c1-3-4(8)2-5(10)7(11)6(3)9/h2,11H,1H3
• InChI Key： JFODRSKAZPAWDP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C)Br)Cl)O

Computed Properties

• Exact Mass: 297.84000
• Monoisotopic Mass: 297.84
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.023
• Boiling Point: 274.7°C at 760 mmHg
• Flash Point: 120°C
• Refractive Index: 1.636
• PSA: 20.23000
• LogP: 3.87900